Cas no 23034-86-8 (2-Benzyl-2-azaadamantan-1-ol)

• Product Name: 2-Benzyl-2-azaadamantan-1-ol
• CAS No: 23034-86-8
• MF: C₁₆H₂₁NO
• MW: 243.344044446945
• MDL: MFCD32710312
• CID: 5155197
• Update Time: 2026-03-03

2-Benzyl-2-azaadamantan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-Benzyl-2-azaadamantan-1-ol
• 2-Azatricyclo[3.3.1.13,7]decan-1-ol, 2-(phenylmethyl)-

• MDL： MFCD32710312
• Inchi： 1S/C16H21NO/c18-16-9-13-6-14(10-16)8-15(7-13)17(16)11-12-4-2-1-3-5-12/h1-5,13-15,18H,6-11H2
• InChI Key： MJNYRQGREJARAA-UHFFFAOYSA-N
• SMILES： C12(O)CC3CC(CC(C3)N1CC1=CC=CC=C1)C2

Experimental Properties

• Density: 1.213±0.06 g/cm3(Predicted)
• Melting Point: 92-95 °C
• Boiling Point: 359.0±25.0 °C(Predicted)
• pka: 14.18±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on 2-Benzyl-2-azaadamantan-1-ol

2-Benzyl-2-azaadamantan-1-ol (CAS No. 23034-86-8): A Comprehensive Overview of Its Properties and Applications

2-Benzyl-2-azaadamantan-1-ol (CAS No. 23034-86-8) is a structurally unique compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This molecule, characterized by its azaadamantane core and benzyl substitution, exhibits remarkable stability and versatility, making it a valuable intermediate in synthetic chemistry. The CAS No. 23034-86-8 serves as a critical identifier for researchers and manufacturers, ensuring precise communication across scientific and industrial platforms.

The azaadamantane scaffold, a nitrogen-containing analog of the classic adamantane structure, is known for its rigid, three-dimensional geometry. This feature enhances the compound's ability to interact with biological targets, a property increasingly explored in drug discovery. The benzyl group further modifies the molecule's electronic and steric properties, opening doors to diverse functionalization strategies. Researchers are particularly interested in 2-Benzyl-2-azaadamantan-1-ol for its potential role in designing CNS-active agents, given the adamantane moiety's historical significance in neurology (e.g., memantine).

In recent years, the demand for nitrogen-rich heterocycles like 2-Benzyl-2-azaadamantan-1-ol has surged, driven by trends in fragment-based drug design (FBDD) and covalent inhibitor development. Online searches for "azaadamantane derivatives" or "benzyl-substituted heterocycles" reflect growing curiosity about their applications in kinase inhibition and GPCR modulation. The compound's CAS No. 23034-86-8 frequently appears in patent literature, underscoring its industrial relevance.

From a synthetic perspective, 2-Benzyl-2-azaadamantan-1-ol offers a robust platform for click chemistry and bioorthogonal reactions. Its hydroxyl group enables facile derivatization, while the azaadamantane core resists metabolic degradation—a hot topic in prodrug optimization forums. Discussions on platforms like ResearchGate often highlight its utility in metal-catalyzed cross-coupling, aligning with the broader shift toward sustainable catalysis.

Environmental and regulatory considerations also shape the narrative around CAS No. 23034-86-8. Unlike volatile organic compounds (VOCs), its rigid structure minimizes ecological footprint, resonating with green chemistry advocates. Queries such as "biodegradable heterocycles" or "non-toxic pharmaceutical intermediates" further emphasize this alignment. Analytical techniques like HPLC-MS and NMR crystallography are routinely employed to characterize its purity, a priority for compliance with ICH Q3D guidelines.

Looking ahead, 2-Benzyl-2-azaadamantan-1-ol is poised to play a pivotal role in AI-driven molecular design. Computational studies leveraging molecular docking and QSAR models increasingly reference its scaffold, addressing popular search terms like "in silico ADME prediction". As the scientific community pivots toward polypharmacology, this compound's multifaceted interactions could unlock novel therapeutic avenues.

In summary, 2-Benzyl-2-azaadamantan-1-ol (CAS No. 23034-86-8) exemplifies the synergy between structural ingenuity and functional adaptability. Its applications span medicinal chemistry, materials science, and beyond, fueled by evolving research paradigms and technological advancements. For laboratories and industries alike, this molecule remains a cornerstone of innovation.